Cas no 897621-82-8 (1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea)

• Product Name: 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea
• CAS No: 897621-82-8
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 6123522
• PubChem ID: 18567645
• Update Time: 2025-09-18

1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea
• Urea, N-[4-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]-2-thiazolyl]-N'-(2-methoxyphenyl)-
• 1-(4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)thiazol-2-yl)-3-(2-methoxyphenyl)urea
• AKOS024627069
• 897621-82-8
• 1-(2-methoxyphenyl)-3-{4-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-1,3-thiazol-2-yl}urea
• F2096-0718
• 1-[4-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-3-(2-methoxyphenyl)urea

• Inchi： 1S/C22H22N4O3S/c1-29-19-9-5-4-8-18(19)24-21(28)25-22-23-17(14-30-22)12-20(27)26-11-10-15-6-2-3-7-16(15)13-26/h2-9,14H,10-13H2,1H3,(H2,23,24,25,28)
• InChI Key： GNDJDWFSPUSSCD-UHFFFAOYSA-N
• SMILES： N(C1=NC(CC(N2CCC3=C(C2)C=CC=C3)=O)=CS1)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 422.14126175g/mol
• Monoisotopic Mass: 422.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• pka: 6.27±0.70(Predicted)

Additional information on 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea

Introduction to 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea (CAS No. 897621-82-8)

The compound 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea, identified by its CAS number 897621-82-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

At the core of this compound's structure lies a combination of functional groups that contribute to its multifaceted interactions with biological targets. The presence of a thiazole ring, a well-known pharmacophore in medicinal chemistry, is particularly noteworthy. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In this compound, the thiazole ring is linked to a urea moiety, which is another critical pharmacophore known for its ability to modulate enzyme activity and receptor binding.

The aromatic 2-methoxyphenyl group further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence its binding affinity and selectivity. This part of the molecule is reminiscent of many successful drugs that have been developed for neurological and cardiovascular diseases.

What makes this compound particularly intriguing is the incorporation of a 1,2,3,4-tetrahydroisoquinoline scaffold. Tetrahydroisoquinoline derivatives are well-documented for their role in the central nervous system (CNS), including their potential as dopaminergic and serotonergic agents. The presence of this scaffold suggests that the compound may exhibit properties relevant to neuropharmacology, making it a candidate for further exploration in treating conditions such as depression, Parkinson's disease, and other CNS disorders.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies indicate that the interaction between the thiazole ring and specific amino acid residues in target proteins could be critical for its biological activity. Additionally, the urea moiety may engage in hydrogen bonding with polar residues, further stabilizing the binding interaction.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations. The use of advanced catalytic systems has been shown to improve reaction efficiency and selectivity, reducing the formation of unwanted byproducts.

In vitro studies have begun to uncover the potential biological activities of 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea. Initial results suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with current trends in drug development aimed at modulating these pathways for therapeutic benefit.

Moreover, the compound's structural complexity offers opportunities for derivatization to enhance its pharmacological profile. By modifying substituents on the aromatic rings or altering the connectivity between functional groups, researchers can fine-tune its biological activity. Such modifications are often guided by structure/activity relationship (SAR) studies, which provide valuable insights into how structural changes affect molecular recognition and efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals or as an intermediate in the synthesis of other bioactive molecules. The versatility of its scaffold allows for diverse modifications that could lead to novel products with enhanced functionality.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its three-dimensional structure at an atomic level. These high-resolution structures provide critical information for understanding how the molecule interacts with biological targets and can guide further optimization efforts.

The regulatory landscape surrounding novel compounds like 1-(2-methoxyphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea is also evolving. Regulatory agencies are increasingly focusing on expedited pathways for approving drugs that demonstrate significant therapeutic value. This trend bodes well for compounds that show promise in early-stage studies but require additional time for comprehensive characterization before human testing can begin.

In conclusion,1-(2-methoxyphenyl)-3-{4-2-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenethyl-oxygentetrahydroisoquinolin-oxygenthyazol-oxylyl}urea (CAS No. 897621-oxyg82-oxyg) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophores positions it as a valuable asset in ongoing drug discovery efforts within multiple therapeutic areas including neurology,thiazole derivatives,urea based compounds,and tetrahydroisoquinoline scaffolds.. As research progresses,this molecule is likely to play an increasingly important role in addressing unmet medical needs.